Cas no 62512-79-2 (1-(1,3-benzodioxol-5-yl)propane-1,2-diol)

1-(1,3-benzodioxol-5-yl)propane-1,2-diol structure
62512-79-2 structure
Product Name:1-(1,3-benzodioxol-5-yl)propane-1,2-diol
CAS No:62512-79-2
MF:C10H12O4
MW:196.199883460999
CID:1638116
PubChem ID:6454417
Update Time:2025-04-21

1-(1,3-benzodioxol-5-yl)propane-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 1-(1,3-benzodioxol-5-yl)propane-1,2-diol
    • 1,2-Propanediol, 1-(1,3-benzodioxol-5-yl)-
    • 62512-79-2
    • Isosafrole glycol
    • 4-(1,2-dihydroxy-propyl)-1,2-methylenedioxybenzene
    • SCHEMBL10931500
    • DTXSID60978110
    • YIRAEUKOPKEBHB-UHFFFAOYSA-N
    • 1-(2H-1,3-BENZODIOXOL-5-YL)PROPANE-1,2-DIOL
    • Inchi: 1S/C10H12O4/c1-6(11)10(12)7-2-3-8-9(4-7)14-5-13-8/h2-4,6,10-12H,5H2,1H3
    • InChI Key: YIRAEUKOPKEBHB-UHFFFAOYSA-N
    • SMILES: OC(C(C)O)C1=CC=C2C(=C1)OCO2

Computed Properties

  • Exact Mass: 196.07356
  • Monoisotopic Mass: 196.073559
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 58.9

Experimental Properties

  • Density: 1.343
  • Boiling Point: 370.7°C at 760 mmHg
  • Flash Point: 178°C
  • Refractive Index: 1.594
  • PSA: 58.92
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent